Theoretical study on the reaction of triallyl isocyanurate in the UV radiation cross-linking of polyethylene
RSC Advances Pub Date: 2017-07-26 DOI: 10.1039/C7RA05535H
Abstract
Herein, a theoretical investigation on the reaction of triallyl isocyanurate (TAIC) in the UV radiation cross-linking process of polyethylene is conducted at the B3LYP/6-311+G(d,p) level for the production of high voltage cable insulation materials, where the reaction potential energies of 10 reaction channels are identified. The HOMO–LUMO energy gaps, ionization potentials, and electron affinities of the raw materials, product, and by-product in polyethylene insulation composite products are obtained. Furthermore, the optimized process for the production of UV radiation cross-linking polyethylene insulation materials for high voltage cables is described. The results indicate that the UV radiation cross-linking reaction of polyethylene is initiated by benzophenone, and the multi-functional cross-linker TAIC is required for the cross-linking process to occur. This investigation is expected to provide reliable information for the optimization of the polyethylene UV radiation cross-linking process and the development of insulation materials for high-voltage cables that can withstand more than 500 kV in real applications.
Recommended Literature
- [1] Understanding the DNA binding of novel non-symmetrical guanidinium/2-aminoimidazolinium derivatives†‡
- [2] Self-assembly synthesis of Ag@PANI nanocomposites as a tandem enzyme utilizing a highly efficient label-free SERS method to detect saccharides†
- [3] Inhibition of the histone demethylase JMJD2E by 3-substituted pyridine 2,4-dicarboxylates†‡§
- [4] Bibliography of metals in foods and biological materials
- [5] Multiplexed ionic current sensing with glass nanopores†
- [6] Plasmon resonance tuning using DNA origami actuation†
- [7] Hierarchical structural silica-fiber-woven/mullite-whisker material prepared by surface etching and gas-phase reaction†
- [8] Enantiopure 2-(2-ethylhexyl)dinaphtho[2,3-b:2′,3′-f]thieno[3,2-b]thiophenes: synthesis, single-crystal structure and a surprising lack of influence of stereoisomerism on thin-film structure and electronic properties†
- [9] Correction: Stereomutation and chiroptical bias in the kinetically controlled supramolecular polymerization of cyano-luminogens
- [10] Insulating 3D-printed templates are turned into metallic electrodes: application as electrodes for glycerol electrooxidation†
Journal Name：RSC Advances
Research Products
-
Benzenediazonium,chloride (1:1)
CAS no.: 100-34-5
-
1-Palmitoyl-3-stearoylglycerol
CAS no.: 17708-08-6
